Cas no 1254961-38-0 (1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl-)

• Product Name: 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl-
• CAS No: 1254961-38-0
• MF: C₄₁H₃₀N₂
• MW: 550.690310001373
• CID: 4543476
• PubChem ID: 58898371
• Update Time: 2025-05-20

1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl-
• 1-(4-(10-([1,1'-biphenyl]-4-yl)anthracen-9-yl)phenyl)-2-ethyl-1h-benzo[d]-imidazole
• 1254961-38-0
• SCHEMBL879276
• ANT-BIZ (LET003)
• LET003

• Inchi： 1S/C41H30N2/c1-2-39-42-37-18-10-11-19-38(37)43(39)32-26-24-31(25-27-32)41-35-16-8-6-14-33(35)40(34-15-7-9-17-36(34)41)30-22-20-29(21-23-30)28-12-4-3-5-13-28/h3-27H,2H2,1H3
• InChI Key： BRAHEWAYJMQHNE-UHFFFAOYSA-N
• SMILES： C1(CC)N(C2=CC=C(C3C4=CC=CC=C4C(C4=CC=C(C5=CC=CC=C5)C=C4)=C4C=3C=CC=C4)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 550.240898965Da
• Monoisotopic Mass: 550.240898965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 17.8Ų

Additional information on 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl-

Comprehensive Overview of 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- (CAS No. 1254961-38-0)

The compound 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- (CAS No. 1254961-38-0) is a highly specialized organic molecule that has garnered significant attention in the fields of material science and organic electronics. With its unique structural features, this compound is widely studied for its potential applications in OLEDs (Organic Light-Emitting Diodes), photovoltaic devices, and advanced sensors. The integration of benzimidazole and anthracene moieties in its structure provides exceptional thermal stability and electroluminescent properties, making it a promising candidate for next-generation optoelectronic materials.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the rapid advancement of flexible electronics and wearable technology. Researchers are particularly interested in compounds like 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- due to their ability to enhance charge transport and light-emitting efficiency. This compound’s extended π-conjugation system contributes to its outstanding electronic properties, which are critical for developing energy-efficient displays and lighting solutions. As sustainability becomes a global priority, the role of such materials in green technology cannot be overstated.

The synthesis of 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- involves sophisticated organic synthesis techniques, including cross-coupling reactions and cyclization processes. Its molecular design allows for fine-tuning of optical band gaps, enabling customization for specific applications. For instance, its blue-emitting characteristics are highly sought after in full-color OLED displays, addressing the industry’s need for vibrant and energy-saving visual technologies. Moreover, its compatibility with solution-processing methods opens doors for cost-effective large-scale production.

Another area where this compound shows immense potential is in bioimaging and diagnostic applications. The anthracene component of the molecule exhibits strong fluorescence, which can be leveraged for high-resolution imaging in medical research. With the growing focus on precision medicine and early disease detection, such materials are becoming indispensable tools for scientists. Additionally, the compound’s chemical stability ensures reliability in diverse environments, further broadening its utility.

From an industrial perspective, 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- is part of a broader trend toward functional organic materials. Companies investing in smart materials and nanotechnology are keenly exploring its commercial viability. The compound’s ability to interface with other organic and inorganic components makes it a versatile building block for hybrid material systems. As research continues, its applications may expand into quantum computing and advanced photonics, aligning with the global push for cutting-edge innovation.

In conclusion, 1H-Benzimidazole, 1-[4-(10-[1,1'-biphenyl]-4-yl-9-anthracenyl)phenyl]-2-ethyl- (CAS No. 1254961-38-0) represents a fascinating intersection of chemistry, physics, and engineering. Its multifaceted properties and applications underscore its importance in modern science and technology. Whether for optoelectronic devices, medical imaging, or emerging technologies, this compound is poised to play a pivotal role in shaping the future. Researchers and industry professionals alike are encouraged to explore its potential further, as it holds the key to solving some of today’s most pressing technological challenges.